Cas no 2089334-17-6 (5-Bromo-1H-1,2,4-triazole-3-carbohydrazide)

• Product Name: 5-Bromo-1H-1,2,4-triazole-3-carbohydrazide
• CAS No: 2089334-17-6
• MF: C₃H₄BrN₅O
• MW: 206.000758171082
• CID: 4934018
• Update Time: 2025-06-08

5-Bromo-1H-1,2,4-triazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-1,2,4-triazole-3-carbohydrazide

• Inchi： 1S/C3H4BrN5O/c4-3-6-1(8-9-3)2(10)7-5/h5H2,(H,7,10)(H,6,8,9)
• InChI Key： SERURHLFZYJKIP-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(NN)=O)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• XLogP3: -0.1
• Topological Polar Surface Area: 96.7

Additional information on 5-Bromo-1H-1,2,4-triazole-3-carbohydrazide

Professional Introduction to 5-Bromo-1H-1,2,4-triazole-3-carbohydrazide (CAS No. 2089334-17-6)

5-Bromo-1H-1,2,4-triazole-3-carbohydrazide is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2089334-17-6, belongs to the triazole class of molecules, which are well-known for their versatility in medicinal chemistry. The presence of both bromine and carbohydrazide functional groups makes this molecule particularly intriguing for synthetic chemists and biologists exploring novel therapeutic agents.

The< strong>1,2,4-triazole core is a prominent scaffold in drug discovery, renowned for its ability to form stable complexes with biological targets. Its three-membered ring structure allows for efficient interactions with enzymes and receptors, making it a valuable building block for designing small-molecule inhibitors. The introduction of a< strong>bromo substituent at the 5-position enhances the reactivity of the molecule, enabling further functionalization through cross-coupling reactions and other synthetic methodologies. This feature is particularly useful in constructing more complex derivatives aimed at improving pharmacological properties.

The< strong>3-carbohydrazide moiety adds another layer of complexity to the compound, providing a site for hydrogen bonding interactions and allowing for the formation of stable adducts with nucleophiles. This functional group has been extensively studied in the development of antiviral and anticancer agents, where its ability to chelate metal ions or form coordination complexes plays a crucial role. The combination of these features in< strong>5-Bromo-1H-1,2,4-triazole-3-carbohydrazide makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel triazole derivatives as potential therapeutic agents. Several studies have highlighted the antimicrobial and anti-inflammatory properties of compounds containing the triazole scaffold. For instance, researchers have demonstrated that certain triazole derivatives exhibit significant activity against drug-resistant bacterial strains by inhibiting essential metabolic pathways. The< strong>bromo-substituted triazoles have shown particular promise in this regard, as the bromine atom can serve as a handle for further chemical modifications.

The< strong>3-carbohydrazide group in< strong>5-Bromo-1H-1,2,4-triazole-3-carbohydrazide has also been investigated for its potential in modulating immune responses. Preclinical studies suggest that this moiety can interact with biological targets involved in inflammation and autoimmunity, offering a new avenue for developing treatments for chronic inflammatory diseases. The ability of carbohydrazides to form covalent bonds with biomolecules has been leveraged to create highly specific inhibitors that can modulate signaling pathways without off-target effects.

Synthetic approaches to< strong>5-Bromo-1H-1,2,4-triazole-3-carbohydrazide have been optimized to ensure high yield and purity, making it accessible for further biological evaluation. One common synthetic route involves the condensation of bromo-substituted hydrazine derivatives with appropriate hydrazides under controlled conditions. Advances in catalytic systems have enabled more efficient transformations, reducing reaction times and minimizing byproduct formation. These improvements have facilitated the rapid synthesis of analogs for structure-activity relationship (SAR) studies.

The pharmacokinetic properties of< strong>5-Bromo-1H-1,2,4-triazole-3-carbohydrazide are also under investigation to assess its suitability as a drug candidate. Studies have focused on its solubility, stability, and metabolic pathways to predict its bioavailability and potential side effects. Computational modeling techniques have been employed to simulate drug interactions at the molecular level, providing insights into how this compound might behave within biological systems. These simulations help guide experimental design by identifying key parameters that could influence its efficacy.

In conclusion,< strong>5-Bromo-1H-1,2,4-triazole-3-carbohydrazide (CAS No. 2089334-17-6) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features—combining a brominated triazole core with a carbohydrazide moiety—make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this molecule, reinforcing its significance as a valuable tool in medicinal chemistry.